4-Amino-n-ethyl-n-(2-methoxyethyl)-m-toluidine di-p-toluene sulfonic acid

• Molecular Formula: C26H36N2O7S2
• Molecular Weight: 552.7 g/mol
• IUPAC Name: 4-N-ethyl-4-N-(2-methoxyethyl)-2-methylbenzene-1,4-diamine;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C12H20N2O.2C7H8O3S/c1-4-14(7-8-15-3)11-5-6-12(13)10(2)9-11;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-6,9H,4,7-8,13H2,1-3H3;2*2-5H,1H3,(H,8,9,10)
• InChI Key: ILKZXYARHQNMEF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOC)C1=CC(=C(C=C1)N)C.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O

Description

4-Amino-n-ethyl-n-(2-methoxyethyl)-m-toluidine di-p-toluene sulfonic acid is a useful research compound. Its molecular formula is C26H36N2O7S2 and its molecular weight is 552.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methanesulfonamidobenzoylacetonitrile (10 g, 42 mmol), 2-methylindole-3-carboxaldehyde (7.3 g, 46 mmol) and ammonium acetate (1 g, 12.6 mmol) in 80 mL acetic acid was heated to reflux and held 3 h. The reaction was then cooled to 25° C., and the precipitated dye collected by filtration and washed with acetic acid. The crude dye was slurried in hot acetic acid for 30 min then collected by filtration and dried. Isolated 13 g (82%) of Dye 5. All analytical data were consistent with the structure.